Cas no 2287344-99-2 ([3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287344-99-2
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 6214380
• PubChem ID: 137943819
• Update Time: 2025-06-14

[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• EN300-6762197
• [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• 2287344-99-2

• Inchi： 1S/C12H13ClO/c13-10-3-1-9(2-4-10)12-5-11(6-12,7-12)8-14/h1-4,14H,5-8H2
• InChI Key： WHLADENKGVQWRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C12CC(CO)(C1)C2

Computed Properties

• Exact Mass: 208.0654927g/mol
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Comprehensive Overview of [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287344-99-2)

[3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287344-99-2) is a novel bicyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with a 4-chlorophenyl substituent and a methanol functional group, makes it a versatile intermediate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a bioisostere for aromatic rings, a topic trending in medicinal chemistry due to its ability to improve drug-like properties such as solubility and metabolic stability.

The structural uniqueness of [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol lies in its strain-release properties, a concept frequently searched in organic synthesis forums. This feature enables it to participate in click chemistry reactions, a hot topic in bioconjugation and polymer science. Recent studies highlight its utility in designing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic strategy dominating cancer research discussions. Its CAS No. 2287344-99-2 is often queried in databases like Reaxys and SciFinder, reflecting its growing importance in high-throughput screening libraries.

From a synthetic perspective, [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is synthesized via transition-metal-catalyzed cross-coupling, a method widely explored in green chemistry initiatives. Its chlorophenyl moiety enhances lipophilicity, a property critical for blood-brain barrier penetration—a recurring theme in neurological drug development. The compound’s methanol group also allows for further derivatization, aligning with the demand for modular synthesis in combinatorial chemistry.

In material science, this compound’s rigid bicyclo[1.1.1]pentane core is investigated for high-performance polymers, addressing searches related to lightweight materials for aerospace. Its thermal stability and low dielectric constant make it a candidate for electronic coatings, a niche with rising interest in semiconductor industries. Patent analyses reveal its inclusion in OLED formulations, tying it to the booming flexible display market.

Environmental and regulatory aspects of CAS No. 2287344-99-2 are frequently queried. While not classified as hazardous, its chlorinated component warrants eco-toxicity assessments, a focus area in REACH compliance discussions. Analytical methods like HPLC-MS and NMR are standard for purity verification, topics trending in quality control forums.

In summary, [3-(4-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol bridges multiple disciplines, from drug design to advanced materials. Its CAS No. 2287344-99-2 serves as a gateway for researchers exploring structure-activity relationships and property optimization, making it a compound of enduring relevance in innovation-driven fields.